molecular formula C18H36N2O4 B8587944 7-[Carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid CAS No. 56380-35-9

7-[Carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid

Cat. No.: B8587944
CAS No.: 56380-35-9
M. Wt: 344.5 g/mol
InChI Key: DLEUBFLPTKDYPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-[Carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid is a useful research compound. Its molecular formula is C18H36N2O4 and its molecular weight is 344.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

56380-35-9

Molecular Formula

C18H36N2O4

Molecular Weight

344.5 g/mol

IUPAC Name

7-[carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid

InChI

InChI=1S/C18H36N2O4/c1-3-4-6-11-16(21)12-9-14-20(18(19)24)13-8-5-7-10-15(2)17(22)23/h15-16,21H,3-14H2,1-2H3,(H2,19,24)(H,22,23)

InChI Key

DLEUBFLPTKDYPJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCN(CCCCCC(C)C(=O)O)C(=O)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (0.4 g., excess) in water (50 ml.) and ethanol (50 ml.) is added 7-[N-(4-hydroxynonyl)-cyanamido]-2-methylheptanoic acid (1.5 g., 0.005 mole). The clear solution that is obtained is treated with 30% hydrogen peroxide (1.25 ml., excess). After two hours the reaction is poured into water (125 ml.), acidified with 5% hydrochloric acid and extracted with ethyl acetate (3 × 75 ml.). The organic phase is washed with brine, then dried over sodium sulfate. Evaporation of the solvent yields 7-[1-(4-hydroxynonyl)ureido]-2-methyl-heptanoic acid as a viscous oil.
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.25 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
125 mL
Type
solvent
Reaction Step Four

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